Cas no 1330038-33-9 (4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide)

• Product Name: 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide
• CAS No: 1330038-33-9
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5923989
• PubChem ID: 53264585
• Update Time: 2025-06-08

4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide
• 3-Quinolinecarboxylic acid, 4-amino-6-ethyl-, hydrazide
• 4-amino-6-ethylquinoline-3-carbohydrazide
• 1330038-33-9

• Inchi： 1S/C12H14N4O/c1-2-7-3-4-10-8(5-7)11(13)9(6-15-10)12(17)16-14/h3-6H,2,14H2,1H3,(H2,13,15)(H,16,17)
• InChI Key： FLORWGSLTGXWLM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC)=CC=2)C(N)=C(C(NN)=O)C=1

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• pka: 12.33±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide

Introduction to 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide (CAS No. 1330038-33-9)

4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide, identified by the chemical registration number CAS No. 1330038-33-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative belongs to the quinoline family, a class of molecules renowned for their broad spectrum of biological activities and therapeutic potential. The structural configuration of this compound, featuring an amino group at the 4-position, an ethyl substituent at the 6-position, and a hydrazide moiety at the 3-position of the quinoline ring, imparts unique chemical and pharmacological properties that make it a subject of intense scientific investigation.

The synthesis and characterization of 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity and purity of the final product. These analytical methods provide critical insights into the molecular structure, helping researchers validate their synthetic pathways and prepare for subsequent biological evaluations.

In recent years, quinoline derivatives have garnered considerable attention in the development of novel therapeutic agents due to their demonstrated efficacy against various diseases. Among these derivatives, 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide has shown promise in preclinical studies as a potential scaffold for drugs targeting infectious diseases and cancer. The hydrazide functional group, in particular, is known for its ability to form stable complexes with biological targets, making it an attractive moiety for drug design. This feature has led to its incorporation into various lead compounds that exhibit inhibitory activity against enzymes and proteins involved in pathogenic processes.

One of the most compelling aspects of 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide is its potential application in combating drug-resistant pathogens. With the rise of antibiotic-resistant bacteria and antiviral-resistant viruses, there is an urgent need for innovative therapeutic strategies. Quinoline derivatives have a long history of use in antimicrobial agents, such as chloroquine and mefloquine, which underscores their biological relevance. The structural modifications introduced in 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide aim to enhance its binding affinity and selectivity towards specific microbial targets while minimizing toxicity to host cells. This balance is crucial for developing effective treatments that can be used in clinical settings without adverse side effects.

Recent studies have highlighted the compound's role in modulating inflammatory pathways and immune responses. Inflammation is a hallmark of numerous chronic diseases, including autoimmune disorders and cancer. By interacting with key inflammatory mediators and signaling pathways, 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide may help regulate excessive inflammatory responses, thereby alleviating symptoms associated with these conditions. Additionally, its ability to influence immune cell function suggests potential applications in immunotherapy, where it could be used to enhance or suppress immune responses as needed.

The pharmacokinetic profile of 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety. Preclinical pharmacokinetic studies using animal models have provided valuable insights into the compound's absorption kinetics and metabolic pathways. These findings are critical for designing appropriate dosing regimens and predicting potential drug-drug interactions in humans. Furthermore, advanced computational methods such as molecular docking and pharmacophore modeling are being employed to predict how 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide interacts with biological targets at the molecular level.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Toxicological studies conducted on 4-Amino-6-ethyl-quinoline-3-carboxylic acid hydrazide have focused on evaluating its acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity. These studies involve exposing laboratory animals to varying doses of the compound to assess its effects on different organ systems. Preliminary results suggest that the compound exhibits moderate toxicity at high doses but remains relatively safe at therapeutic concentrations. However, further research is needed to fully characterize its long-term safety profile before human trials can commence.

One of the most exciting developments in the field of quinoline derivatives is their application in targeted cancer therapies. Cancer cells often exhibit unique metabolic profiles and signaling pathways that can be exploited for therapeutic intervention. 4-Amino-6-ethyl quinoline -3 -carboxylic acid hydrazide has shown promise in preclinical models as a potent inhibitor of key enzymes involved in cancer cell proliferation and survival. By disrupting these critical pathways, the compound may help induce apoptosis (programmed cell death) in cancer cells while sparing healthy tissues. This selective toxicity is a desirable trait in anticancer drugs and could make 4-Amino -6 -ethyl -quinoline -3 -carboxylic acid hydrazide a valuable addition to existing treatment regimens.

The development of novel drug candidates is often a collaborative effort involving researchers from academia, industry, and regulatory agencies. Open science initiatives have facilitated knowledge sharing and collaboration by providing platforms where researchers can share data, methodologies, and insights related to drug discovery projects like 4-Amino -6 -ethyl -quinoline -3 -carboxylic acid hydrazide . These collaborative efforts have accelerated progress by allowing multiple teams to work on different aspects of drug development simultaneously.

In conclusion,4-Amino -6 -ethyl -quinoline -3 -carboxylic acid hydrazide (CAS No 1330038 33 9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features,biological activities,and potential therapeutic applications spanning infectious diseases,cancer,and inflammatory disorders.Scientific advancements continueto emerge regardingits mechanismsof action,Safety profile,and pharmacokinetics which positionsit as anattractive lead compoundfor future clinical development.Collaborative research initiativesand open science approachesare furtherenhancing our understandingofthis compoundand acceleratingthe journeytowards bringingnovel treatmentsbased on this promising scaffoldto patientsin need.